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Compound of Interest

Compound Name: Diethyl disulfide

Cat. No.: B047229 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of hazardous chemicals like diethyl disulfide is a critical component of laboratory

safety and environmental responsibility. This guide provides essential, step-by-step procedures

for the safe disposal of diethyl disulfide, ensuring compliance and minimizing risks.

Immediate Safety and Handling Precautions:

Before initiating any disposal procedures, ensure that all relevant personnel are familiar with

the hazards associated with diethyl disulfide. It is a flammable liquid and vapor, causes skin

and eye irritation, and may cause respiratory irritation.[1] It is also toxic to aquatic life with long-

lasting effects.[2]

Personal Protective Equipment (PPE):

When handling diethyl disulfide, the following minimum PPE should be worn:

Eye/Face Protection: Wear chemical safety goggles or a face shield.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) are required.[1]

Skin and Body Protection: A lab coat or flame-retardant antistatic protective clothing should

be worn.

Respiratory Protection: Use only in a well-ventilated area. If vapors or aerosols are

generated, a respirator may be required.[1]
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Step-by-Step Disposal Procedure
1. Waste Collection and Storage:

Segregation: Collect diethyl disulfide waste in a dedicated, properly labeled, and sealed

container. Do not mix it with other waste streams unless explicitly permitted by your

institution's hazardous waste management plan.

Container: Use a container that is compatible with diethyl disulfide. The container must be

kept tightly closed.[1][2]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from heat,

sparks, open flames, and other sources of ignition.[1][2] The storage area should be clearly

marked as a hazardous waste accumulation point.

2. Spill Management:

In the event of a spill, follow these procedures immediately:

Evacuation: Evacuate non-essential personnel from the area.[2]

Ventilation: Ensure adequate ventilation.[2]

Ignition Sources: Remove all sources of ignition from the area.[1][2][3] Use non-sparking

tools for cleanup.[1]

Containment: Prevent the spill from entering drains or waterways.[2] Cover drains if

necessary.[2]

Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth, or a

commercial absorbent like Chemizorb®.[2]

Collection: Carefully collect the absorbed material and place it into a suitable, sealed

container for disposal as hazardous waste.[1][3]

Decontamination: Clean the affected area thoroughly.

3. Final Disposal:
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Regulatory Compliance: Diethyl disulfide must be disposed of as hazardous waste.[3] All

disposal activities must be conducted in strict accordance with local, regional, and national

environmental regulations.

Licensed Disposal Facility: Arrange for the collection and disposal of the waste through a

licensed hazardous waste disposal company.[4] Do not attempt to dispose of diethyl
disulfide down the drain or with general laboratory trash.[4]

Documentation: Maintain accurate records of the amount of diethyl disulfide waste

generated and its disposal date and method, as required by your institution and local

regulations.

Quantitative Data Summary
Property Value Source

CAS Number 110-81-6

GHS Classification

Flammable Liquid (Category

3), Skin Irritation (Category 2),

Eye Irritation (Category 2A),

Specific Target Organ Toxicity -

Single Exposure (Category 3,

Respiratory system)

Flash Point 40 °C (104 °F) [5]

Hazard Statements

H226: Flammable liquid and

vapor. H315: Causes skin

irritation. H319: Causes

serious eye irritation. H335:

May cause respiratory

irritation. H411: Toxic to

aquatic life with long lasting

effects.

[2]

UN Number

Not explicitly and consistently

provided across all sources for

the pure substance, consult

specific shipping documents.
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Diethyl Disulfide Disposal Workflow

Start: Diethyl Disulfide Waste Generated

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Collect Waste in a
Labeled, Sealed Container

Store in a Cool, Dry,
Well-Ventilated Area

(Away from Ignition Sources)

Spill OccursContact Licensed Hazardous
Waste Disposal Company

Follow Spill Management Protocol
(Evacuate, Ventilate, Contain, Absorb)

Yes

Document Waste for Disposal

Arrange for Professional
Disposal

End: Proper Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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